N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-isopropylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C20H24N2O4S/c1-13(2)14-5-8-16(9-6-14)27(24,25)22-15-7-10-18-17(11-15)21-19(23)20(3,4)12-26-18/h5-11,13,22H,12H2,1-4H3,(H,21,23)
• InChI Key: OHLHDGCQEWYDEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3)(C)C
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol
• CAS No.: 922004-90-8

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-isopropylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Processes: Novel synthesis methods for tetrahydrobenzo[b][1,4]oxazepine derivatives have been developed. One method involves a one-pot multicomponent reaction using 2-aminophenols, Meldrum's acid, and isocyanides, leading to the synthesis of these derivatives in good to excellent yields (Shaabani et al., 2010).

Chemical Structure and Properties

• Spectroscopic and Structural Studies: Benzimidazole-tethered oxazepine heterocyclic hybrids have been synthesized and studied using spectroscopic and X-ray diffraction methods. These studies included detailed molecular structure and charge distribution analyses (Almansour et al., 2016).
• Photophysical Properties: Research on dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a representative of pyrrole-fused dibenzo[b,f][1,4]oxazepines, reveals strong blue emission in dichloromethane, showcasing unique photophysical properties (Petrovskii et al., 2017).

Catalysis and Green Chemistry

• Eco-Friendly Synthesis: A heterogeneous catalytic system involving MCM-48/H5PW10V2O40 in aqueous media has been used for the eco-friendly synthesis of 2,3,4,5-tetrahydrobenzo[b][1,4]oxazepine derivatives, demonstrating an efficient and reusable method (Babazadeh et al., 2016).

Biological Applications

• Carbonic Anhydrase Inhibition: A class of [1,4]oxazepine-based primary sulfonamides has been synthesized, exhibiting strong inhibition of human carbonic anhydrases, a key target in therapeutic treatments (Sapegin et al., 2018).